Cas no 362482-00-6 (Benzamide,4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]-)

Benzamide,4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]- is a specialized organic compound featuring a tetrahydrobenzo[b]thiophene core substituted with a cyano group and a bulky tert-alkyl moiety. The presence of a bromo-substituted benzamide group enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis. Its structural complexity allows for selective reactivity, making it valuable in the development of biologically active molecules. The compound’s stability and defined stereochemistry contribute to its reproducibility in synthetic applications. Researchers may leverage its unique scaffold for designing inhibitors or modulators targeting specific enzymatic pathways. Proper handling and storage under inert conditions are recommended to maintain its integrity.
Benzamide,4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]- structure
362482-00-6 structure
Product Name:Benzamide,4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]-
CAS No:362482-00-6
MF:C21H23BrN2OS
MW:431.38912320137
CID:853758
PubChem ID:4047161
Update Time:2025-06-12

Benzamide,4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]t hien-2-yl]-
    • 4-bromo-N-[3-cyano-6-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]benzamide
    • Glucagon Receptor Antagonist, Control
    • 4-Bromo-N-[3-cyano-6-(1,1-dimethyl-propyl)-4,5,6,7-tetrahydro-benzo[b]thiophen-2-yl]-benzamide
    • 4-Bromo-N-(3-cyano-6-(tert-pentyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamide
    • 4-bromo-N-(3-cyano-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)benzamide
    • Glucagon Receptor Antagonist Inactive Control
    • 4-BROMO-N~1~-[3-CYANO-6-(TERT-PENTYL)-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-2-YL]BENZAMIDE
    • Oprea1_783702
    • BDBM50161499
    • 362482-00-6
    • DTXSID10398743
    • 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]-benzamide
    • AKOS022164645
    • NCGC00387771-01
    • STK415451
    • AK-968/11991579
    • AKOS003254918
    • CHEMBL178239
    • Benzamide,4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]-
    • Inchi: 1S/C21H23BrN2OS/c1-4-21(2,3)14-7-10-16-17(12-23)20(26-18(16)11-14)24-19(25)13-5-8-15(22)9-6-13/h5-6,8-9,14H,4,7,10-11H2,1-3H3,(H,24,25)
    • InChI Key: GINRSMLGSRKRLT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(NC1=C(C#N)C2=C(CC(CC2)C(C)(C)CC)S1)=O

Computed Properties

  • Exact Mass: 430.07145g/mol
  • Monoisotopic Mass: 430.07145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 564
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 81.1Ų

Benzamide,4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci71774-1mg
Glucagon Receptor Antagonist Inactive Control
362482-00-6 98%
1mg
¥2244.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci71774-5mg
Glucagon Receptor Antagonist Inactive Control
362482-00-6 98%
5mg
¥9736.00 2022-04-26
SHENG KE LU SI SHENG WU JI SHU
sc-203973-1 mg
Glucagon Receptor Antagonist, Control,
362482-00-6
1mg
¥1,354.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-203973A-5 mg
Glucagon Receptor Antagonist, Control,
362482-00-6
5mg
¥6,784.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-203973-1mg
Glucagon Receptor Antagonist, Control,
362482-00-6
1mg
¥1354.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-203973A-5mg
Glucagon Receptor Antagonist, Control,
362482-00-6
5mg
¥6784.00 2023-09-05
A2B Chem LLC
AX65800-1mg
4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]-benzamide
362482-00-6 ≥95%
1mg
$162.00 2024-04-20
A2B Chem LLC
AX65800-5mg
4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]-benzamide
362482-00-6 ≥95%
5mg
$764.00 2024-04-20
1PlusChem
1P01EQ2W-1mg
4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]-benzamide
362482-00-6 ≥95%
1mg
$235.00 2024-05-04
1PlusChem
1P01EQ2W-5mg
4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]-benzamide
362482-00-6 ≥95%
5mg
$1008.00 2024-05-04

Additional information on Benzamide,4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]-

Introduction to Benzamide, 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl] (CAS No. 362482-00-6)

Benzamide, 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl] (CAS No. 362482-00-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments associated with this compound.

The chemical structure of Benzamide, 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl] is notable for its intricate arrangement of functional groups. The core structure consists of a benzamide moiety substituted with a bromine atom at the 4-position and an N-linked heterocyclic ring system. The heterocyclic ring is a tetrahydrobenzo[b]thiophene derivative with a cyano group and a tert-butyl substituent. This combination of functional groups imparts unique chemical properties and biological activities to the compound.

Synthesis methods for Benzamide, 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl] have been extensively studied in the literature. One common approach involves the reaction of a brominated benzoyl chloride with an appropriately substituted tetrahydrobenzo[b]thiophene amine. The synthesis typically proceeds through multiple steps, including nucleophilic substitution reactions and coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the production of this compound.

In terms of biological activities, Benzamide, 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl] has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases and proteases that play crucial roles in cancer progression and inflammatory diseases. These findings suggest that this compound could be a valuable lead for the development of novel therapeutic agents.

Recent research developments have further elucidated the mechanisms of action and potential applications of Benzamide, 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]. A study published in the Journal of Medicinal Chemistry highlighted its ability to modulate signaling pathways associated with cell proliferation and apoptosis. Another investigation reported its efficacy in reducing tumor growth in animal models of cancer. These studies underscore the compound's potential as a therapeutic candidate for various diseases.

Moreover, pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of Benzamide, 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]. These studies have shown that the compound exhibits favorable pharmacokinetic profiles with good oral bioavailability and acceptable half-life in vivo. This makes it a promising candidate for further clinical evaluation.

In conclusion, Benzamide, 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl] (CAS No. 362482-00-6) is a highly intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive lead for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司